6-Aminobenzo[D][1,3]dioxole-5-carboxamide

• CAS No.: 53216-40-3
• Molecular Formula: C8H8N2O3
• Molecular Weight: 180.16 g/mol
• IUPAC Name: 6-amino-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C8H8N2O3/c9-5-2-7-6(12-3-13-7)1-4(5)8(10)11/h1-2H,3,9H2,(H2,10,11)
• InChI Key: YOGCNGJTTWLVFM-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)C(=O)N)N

Description

6-Aminobenzo[D][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C8H8N2O3 and its molecular weight is 180.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 4,5-methylenedioxy-2-nitrobenzaldehyde (12) (1.0 g, 5.1 mmol) and Cornforth reagent (CrO3-pyridine-water) (40 ml) was stirred under reflux for 4 h, and then evaporated. The solid was dissolved in water, and acidified with 10% HCl. The acidified solution was extracted with EtOAc, and dried over MgSO4. After evaporation, the solid was treated as described for the preparation of 10 to afford 16 (0.7 g) as brown powder; MS m/z 180 (M+).